![molecular formula C9H8BrN3O2 B6182557 methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate CAS No. 2091448-85-8](/img/no-structure.png)
methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
Overview
Description
“Methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate” is a chemical compound that is part of the pyrazolo[1,5-a]pyrimidine family . Pyrazolo[1,5-a]pyrimidines are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry . They have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied . A series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . The reaction mixture was poured into crushed ice, neutralized with sodium carbonate (Na 2 CO 3) (pH 7–8), and extracted with chloroform (CHCl 3) (3×300 mL) .Molecular Structure Analysis
The molecular structure of “methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate” is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate involves the reaction of 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid with methyl bromoacetate in the presence of a base to form the corresponding methyl ester. The ester is then brominated using a brominating agent to yield the final product.", "Starting Materials": ["2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid", "methyl bromoacetate", "base", "brominating agent"], "Reaction": ["Step 1: React 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid with methyl bromoacetate in the presence of a base to form the corresponding methyl ester.", "Step 2: Brominate the methyl ester using a brominating agent to yield methyl 3-bromo-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate."] } | |
CAS RN |
2091448-85-8 |
Molecular Formula |
C9H8BrN3O2 |
Molecular Weight |
270.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
